N-ethyl-2-fluoro-N-(thiophen-2-ylmethyl)benzamide

• IUPAC Name: N-ethyl-2-fluoro-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C14H14FNOS/c1-2-16(10-11-6-5-9-18-11)14(17)12-7-3-4-8-13(12)15/h3-9H,2,10H2,1H3
• InChI Key: XQTFNNMKLLUSMJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CS1)C(=O)C2=CC=CC=C2F
• Molecular Formula: C14H14FNOS
• Molecular Weight: 263.33 g/mol

Description

N-ethyl-2-fluoro-N-(thiophen-2-ylmethyl)benzamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is a member of the benzamide family, which is known for its diverse biological activities. The synthesis method of this compound is crucial in understanding its properties and applications.

Scientific Research Applications

N-ethyl-2-fluoro-N-(thiophen-2-ylmethyl)benzamide has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as a therapeutic agent for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been investigated for its ability to modulate the activity of certain enzymes and receptors in the body.

Mechanism of Action

The mechanism of action of N-ethyl-2-fluoro-N-(thiophen-2-ylmethyl)benzamide is not fully understood. However, studies have suggested that this compound may exert its biological effects by modulating the activity of certain enzymes and receptors in the body. For example, it has been shown to inhibit the activity of histone deacetylase, which is involved in the regulation of gene expression. Additionally, it has been found to bind to certain receptors in the brain, which may be responsible for its potential use in treating neurological disorders.
Biochemical and Physiological Effects:
N-ethyl-2-fluoro-N-(thiophen-2-ylmethyl)benzamide has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death process. Additionally, this compound has been shown to modulate the activity of certain enzymes and receptors in the body, which may be responsible for its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-ethyl-2-fluoro-N-(thiophen-2-ylmethyl)benzamide in lab experiments include its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. Additionally, this compound has been shown to exhibit antitumor activity and has potential therapeutic applications for treating neurological disorders. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-ethyl-2-fluoro-N-(thiophen-2-ylmethyl)benzamide. One potential direction is to investigate its potential use as a therapeutic agent for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential applications in drug discovery and medicinal chemistry. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of N-ethyl-2-fluoro-N-(thiophen-2-ylmethyl)benzamide involves the reaction of 2-fluorobenzoyl chloride with thiophene-2-carboxylic acid in the presence of triethylamine. The resulting product is then treated with N-ethylamine to yield N-ethyl-2-fluoro-N-(thiophen-2-ylmethyl)benzamide. The purity of the compound can be improved by recrystallization from a suitable solvent.